![molecular formula C16H23N3O5 B3027431 tert-Butyl 4-[(5-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate CAS No. 1286274-42-7](/img/structure/B3027431.png)
tert-Butyl 4-[(5-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-[(5-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate, also known as Boc-Pip-nitro, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the family of piperidine carboxylates and has a molecular formula of C16H24N2O5.
Scientific Research Applications
Synthesis and Intermediate Applications
- Key Intermediate in Drug Synthesis : This compound serves as a key intermediate in the synthesis of various drugs. For instance, it's a crucial intermediate in the synthesis of Vandetanib, an anti-cancer drug (Wang, Tang, & Xu, 2015).
- Importance in Anticancer Drugs : It is also an important intermediate for small molecule anticancer drugs, playing a significant role in the synthesis process and potentially contributing to the development of new therapeutic agents (Zhang, Ye, & Xu, 2018).
- Synthesis of Biologically Active Compounds : The tert-Butyl 4-[(5-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate is used in the synthesis of crizotinib and other biologically active compounds, indicating its versatility and importance in pharmaceutical research (Kong, Zhang, & Xu, 2016).
Application in Chemical Synthesis
- Intermediate for Benziimidazole Compounds : It has been synthesized as an intermediate for the synthesis of biologically active benziimidazole compounds, a class of compounds with various pharmaceutical applications (Ya-hu, 2010).
- Role in X-ray Studies and Structural Analysis : This compound is significant in X-ray studies and structural analysis, contributing to the understanding of molecular structures which is crucial in the development of new drugs and chemicals (Didierjean, Marin, & Wenger, 2004).
Contribution to Novel Drug Synthesis
- Synthesis of Potent Inhibitors : It plays a role in the synthesis of potent deoxycytidine kinase inhibitors, showcasing its importance in the development of new classes of drugs for cancer treatment (Zhang, Yan, & Keyes, 2009).
- Applications in Radioprotective Drug Development : The compound has been used in the synthesis of novel chiral nitronyl nitroxyl radicals, which have potential applications as radioprotective drugs (Qin, Ding, & Wang, 2009).
Safety and Hazards
The safety information and potential hazards associated with “tert-Butyl 4-[(5-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate” are not available in the search results. For detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .
Properties
IUPAC Name |
tert-butyl 4-[(5-nitropyridin-2-yl)oxymethyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O5/c1-16(2,3)24-15(20)18-8-6-12(7-9-18)11-23-14-5-4-13(10-17-14)19(21)22/h4-5,10,12H,6-9,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWTIUEKNIAENST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)COC2=NC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501121337 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 4-[[(5-nitro-2-pyridinyl)oxy]methyl]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501121337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1286274-42-7 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 4-[[(5-nitro-2-pyridinyl)oxy]methyl]-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1286274-42-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperidinecarboxylic acid, 4-[[(5-nitro-2-pyridinyl)oxy]methyl]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501121337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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